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Compound of Interest

Compound Name: BVT-14225

Cat. No.: B1668146 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Abstract
This document provides detailed protocols for the preparation of a stock solution of BVT-
14225, a selective inhibitor of 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1).[1][2][3]

These guidelines are intended for researchers, scientists, and drug development professionals

working in areas such as endocrinology and metabolic diseases.[2] The information includes

the physicochemical properties of BVT-14225, a step-by-step procedure for solubilization, and

recommendations for storage to ensure solution stability.

Introduction to BVT-14225
BVT-14225 is a potent and selective small molecule inhibitor of the enzyme 11β-hydroxysteroid

dehydrogenase type 1 (11β-HSD1).[1][2] This enzyme is responsible for the intracellular

conversion of inactive cortisone to active cortisol, a key glucocorticoid. By blocking this

conversion, BVT-14225 effectively reduces local cortisol levels in target tissues. Its selectivity

for 11β-HSD1 over 11β-HSD2 (IC50 >10,000 nM) makes it a valuable tool for studying the role

of glucocorticoid metabolism in various physiological and pathological processes, including

diabetes and metabolic syndrome.[2]

Data Presentation
Quantitative data for BVT-14225 are summarized below for easy reference.
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Table 1: Chemical and Physical Properties of BVT-14225

Property Value Reference

Chemical Name

2-[[(3-chloro-2-

methylphenyl)sulfonyl]amino]-

N,N-diethyl-4-

thiazoleacetamide

[2]

Molecular Formula C₁₆H₂₀ClN₃O₃S₂ [1][2][4]

Molecular Weight 401.93 g/mol [1][2][4]

Appearance Solid powder [4][5]

Purity ≥98% [2][4]

CAS Number 376638-65-2 [1][2]

Table 2: Solubility and IC₅₀ Data for BVT-14225

Parameter Value Reference

Solvent Dimethyl Sulfoxide (DMSO) [1][5]

Solubility in DMSO ≥ 27 mg/mL (approx. 67 mM) [1]

IC₅₀ (human 11β-HSD1) 52 nM [2]

IC₅₀ (mouse 11β-HSD1) 284 nM [2]

Table 3: Stock Solution Storage Recommendations

Storage Condition Powder
Stock Solution in
DMSO

Reference

Long-term -20°C (≥ 4 years)
-20°C (months) or

-80°C (≥ 6 months)
[2][5][6]

Short-term
0 - 4°C (days to

weeks)
4°C (up to 2 weeks) [5][6]
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Experimental Protocols
Materials and Equipment

BVT-14225 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or vials (amber or covered with foil)

Vortex mixer

Pipettors and sterile tips

Safety Precautions
Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.

Handle BVT-14225 powder in a chemical fume hood or a ventilated enclosure to avoid

inhalation.

Consult the Safety Data Sheet (SDS) for BVT-14225 prior to handling.

Preparation of a 10 mM BVT-14225 Stock Solution
This protocol describes the preparation of 1 mL of a 10 mM stock solution. Adjust volumes as

needed.

Equilibrate Reagents: Allow the BVT-14225 powder vial and DMSO to warm to room

temperature before opening to prevent moisture condensation.

Weigh BVT-14225: Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out 4.02 mg of BVT-14225 powder (Molecular Weight = 401.93) into the

tube.

Add Solvent: Add 1 mL of anhydrous DMSO to the tube containing the BVT-14225 powder.
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Dissolve Compound: Close the tube tightly and vortex thoroughly for 1-2 minutes until the

powder is completely dissolved. Gentle warming in a water bath (up to 37°C) can be used to

aid dissolution if necessary. Visually inspect the solution against a light source to ensure

there are no visible particulates.

Aliquot and Store: For ease of use and to avoid repeated freeze-thaw cycles, aliquot the

stock solution into smaller volumes in sterile, light-protected tubes. Store the aliquots as

recommended in Table 3. For long-term storage, -20°C is recommended.[5]
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Caption: Mechanism of BVT-14225 inhibiting 11β-HSD1.

Stock Solution Preparation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668146?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

